![molecular formula C16H22N2O3 B4695564 N-isopropyl-1-(2-methoxy-5-methylphenyl)-5-oxo-3-pyrrolidinecarboxamide](/img/structure/B4695564.png)
N-isopropyl-1-(2-methoxy-5-methylphenyl)-5-oxo-3-pyrrolidinecarboxamide
Overview
Description
N-isopropyl-1-(2-methoxy-5-methylphenyl)-5-oxo-3-pyrrolidinecarboxamide, also known as MMMP or U-47700, is a synthetic opioid that was first synthesized in the 1970s. It is a potent agonist of the μ-opioid receptor, which is responsible for mediating the analgesic and euphoric effects of opioids. MMMP has gained popularity in recent years as a recreational drug, but it also has potential applications in scientific research.
Scientific Research Applications
Environmental Chemistry
In environmental chemistry, this compound could be studied for its degradation products and their environmental impact. Understanding how it breaks down under various conditions can inform the assessment of its potential as an environmentally benign substance or highlight any ecological risks.
Each of these applications would require extensive research to determine the compound’s efficacy and safety in the respective fields. The unique combination of functional groups in this compound provides a versatile platform for a wide range of scientific inquiries and practical applications. The information provided here is based on the compound’s structural characteristics and known applications of similar compounds in various fields of research .
properties
IUPAC Name |
1-(2-methoxy-5-methylphenyl)-5-oxo-N-propan-2-ylpyrrolidine-3-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H22N2O3/c1-10(2)17-16(20)12-8-15(19)18(9-12)13-7-11(3)5-6-14(13)21-4/h5-7,10,12H,8-9H2,1-4H3,(H,17,20) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FRNQTLPAPSZLHM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)OC)N2CC(CC2=O)C(=O)NC(C)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H22N2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
290.36 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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